5-Chloro-4-hydroxynicotinic acid
Overview
Description
Synthesis Analysis
Unfortunately, the available information does not provide specific details on the synthesis of 5-Chloro-4-hydroxynicotinic acid .Chemical Reactions Analysis
The available information does not provide specific details on the chemical reactions involving 5-Chloro-4-hydroxynicotinic acid .Scientific Research Applications
1. pH-Dependent Crystallization
- Application Summary: Hydroxynicotinic acids, including 5-Chloro-4-hydroxynicotinic acid, were crystallized in a pH-dependent manner using only water as the preferred solvent .
- Methods of Application: The crystallization outcome was diverse, resulting in individual crystals of different sizes and shapes, microcrystalline powders, crystalline aggregates, and almost amorphous solids . The pH of the aqueous media affected the solubility and the outcome of the crystallization processes .
- Results or Outcomes: The study demonstrated the relevance of pH control during crystallization processes .
2. Synthesis and Structure Characterization
- Application Summary: Reactions of (R3Sn)2O with 5-chloro-6-hydroxynicotinic acid in 1/2 stoichiometry yielded eight triorganotin compounds .
- Methods of Application: These compounds were characterized by elemental analysis, IR and NMR spectroscopy .
- Results or Outcomes: The study resulted in the synthesis of eight new triorganotin compounds .
3. Solubility Systematic Studies
- Application Summary: Hydroxynicotinic acids, including 5-Chloro-4-hydroxynicotinic acid, were used to investigate the link between the molecular structure of a solute in a saturated solution and in the crystalline solid in equilibrium with that solution .
- Methods of Application: The solubility trends of hydroxynicotinic acids were determined over a temperature range of 288 to 333 K by the gravimetric method . The studies were carried out in two protic solvents (water and ethanol), with distinct hydrogen bonding abilities and polarities .
- Results or Outcomes: The study found that an intramolecular hydrogen bond occurring in both 2HNA and 4HNA played a role in their increased solubility, in both solvents, showing a more pronounced effect in water, probably due to their higher polarity and ability to form hydrogen bonds .
4. Energetics and Structure Characterization
- Application Summary: The energetics and structure of hydroxynicotinic acids, including 5-Chloro-4-hydroxynicotinic acid, were studied .
- Methods of Application: The study involved the investigation of the crystal structures of 2-, 4-, 6-Hydroxynicotinic and 5-Chloro-6-hydroxynicotinic Acids .
- Results or Outcomes: The study provided insights into the energetics and structure of hydroxynicotinic acids .
properties
IUPAC Name |
5-chloro-4-oxo-1H-pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO3/c7-4-2-8-1-3(5(4)9)6(10)11/h1-2H,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPCBBCDHXBTYTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)C(=CN1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-4-hydroxynicotinic acid | |
CAS RN |
1211591-92-2 |
Source
|
| Record name | 5-chloro-4-hydroxypyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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